1-[Bis(1-hydroxybutyl)amino]butan-1-ol

• Molecular Formula: C12H27NO3
• Molecular Weight: 233.35 g/mol
• IUPAC Name: 1-[bis(1-hydroxybutyl)amino]butan-1-ol
• InChI: InChI=1S/C12H27NO3/c1-4-7-10(14)13(11(15)8-5-2)12(16)9-6-3/h10-12,14-16H,4-9H2,1-3H3
• InChI Key: RRNPHVVJZJQHPD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(N(C(CCC)O)C(CCC)O)O

Description

1-[Bis(1-hydroxybutyl)amino]butan-1-ol is a tertiary amine derivative featuring a hydroxyl group on the primary carbon of a butanol backbone and two additional 1-hydroxybutyl substituents attached to the nitrogen atom. Its molecular formula is C₁₂H₂₇NO₃, with a molecular weight of 233.35 g/mol. The tertiary amine and multiple hydroxyl groups suggest reactivity in hydrogen bonding, coordination chemistry, and esterification reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[Bis(1-hydroxybutyl)amino]butan-1-ol typically involves the reaction of butan-1-ol with an appropriate amine under controlled conditions. The reaction may require a catalyst and specific temperature and pressure conditions to ensure the desired product is obtained with high purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as distillation, crystallization, and purification to achieve the final product.

Chemical Reactions Analysis

Types of Reactions: 1-[Bis(1-hydroxybutyl)amino]butan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form carbonyl compounds.

Reduction: The compound can be reduced to form simpler alcohols.

Substitution: The amino group can participate in substitution reactions with other chemical groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Conditions may vary depending on the substituent, but common reagents include halides and acids.

Major Products Formed:

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary alcohols.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

1-[Bis(1-hydroxybutyl)amino]butan-1-ol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[Bis(1-hydroxybutyl)amino]butan-1-ol involves its interaction with specific molecular targets. The hydroxyl and amino groups allow it to form hydrogen bonds and other interactions with proteins, enzymes, and other biomolecules. These interactions can influence various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural and physicochemical properties of 1-[Bis(1-hydroxybutyl)amino]butan-1-ol with five analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Features
1-[Bis(1-hydroxybutyl)amino]butan-1-ol	C₁₂H₂₇NO₃	233.35	Tertiary amine, 3 hydroxyl groups	Branched aliphatic chain
1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol	C₉H₂₀N₂O	172.27	Primary/secondary amines, hydroxyl	Cyclobutane ring, linear amino chain
4-(((1-Methyl-1H-pyrrol-2-yl)methyl)amino)butan-2-ol	C₉H₁₆N₂O	182.26	Pyrrole ring, secondary amine, hydroxyl	Aromatic heterocycle, methyl group
1-(2-Methylphenyl)butan-1-ol	C₁₁H₁₆O	164.24	Aromatic ring, hydroxyl	Methyl-substituted benzene
1-[1-(Aminomethyl)cyclobutyl]cyclobutan-1-ol	C₉H₁₇NO	155.24	Primary amine, hydroxyl	Dual cyclobutane rings
2-[(1-Phenylethyl)amino]butan-1-ol	C₁₂H₁₉NO	193.29	Secondary amine, hydroxyl, aromatic	Phenylethyl substituent

Physicochemical Properties

Hydrophilicity: The target compound’s three hydroxyl groups and tertiary amine enhance its solubility in polar solvents (e.g., water, ethanol) compared to aromatic analogs like 1-(2-methylphenyl)butan-1-ol () and 2-[(1-phenylethyl)amino]butan-1-ol (), which exhibit higher hydrophobicity due to aromatic rings .

Thermal Stability: Compounds with rigid structures, such as 1-[1-(aminomethyl)cyclobutyl]cyclobutan-1-ol (), may exhibit lower thermal stability due to ring strain in cyclobutane systems. In contrast, the target compound’s flexible aliphatic chains likely improve stability at higher temperatures .

Reactivity: The tertiary amine in the target compound is less nucleophilic than primary/secondary amines in 1-{[(4-Aminobutyl)amino]methyl}cyclobutan-1-ol () and 2-[(1-phenylethyl)amino]butan-1-ol (), limiting its participation in reactions requiring amine nucleophilicity (e.g., SN2 reactions) . The pyrrole ring in 4-(((1-Methyl-1H-pyrrol-2-yl)methyl)amino)butan-2-ol () introduces aromatic conjugation, reducing basicity compared to aliphatic amines .